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Compound of Interest

Compound Name: N6-Methyl-L-lysine

Cat. No.: B074167 Get Quote

Essential Safety and Handling of N6-Methyl-L-
lysine
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of N6-Methyl-L-lysine, a derivative of the amino acid

lysine. While comprehensive safety data for N6-Methyl-L-lysine is not extensively

documented, information on similar compounds and derivatives suggests a cautious approach

is warranted. Potential hazards include irritation to the skin, eyes, and respiratory tract, and it

may be harmful if ingested or inhaled[1][2].

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling N6-Methyl-L-lysine to ensure

appropriate protective measures are in place. The following table summarizes the

recommended PPE for handling this compound in a laboratory setting.
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PPE Category Minimum Requirement
Recommended for Higher
Risk Operations

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

face shield worn over safety

glasses[3][4][5]

Hand Protection
Disposable nitrile gloves[4][5]

[6]

Chemical-resistant gloves

(e.g., butyl rubber) for

prolonged contact

Body Protection
Standard laboratory coat[5][6]

[7]

Flame-resistant lab coat when

working with flammable

solvents[5][6]

Respiratory Protection
Not generally required with

adequate ventilation

N95 respirator or higher if

creating dust or aerosols[5][6]

Footwear Closed-toe shoes[5][6][7]
Chemical-resistant boots for

spill response[3]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of N6-Methyl-L-lysine and

ensuring a safe laboratory environment.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is typically between 2-8°C[8].

Classified as a combustible solid, so it should be stored away from ignition sources.

Handling:

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.
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Use in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Disposal Plan
All waste materials should be handled in accordance with federal, state, and local

environmental control regulations[1].

Waste Categories and Disposal Methods:

Waste Category Disposal Method

Unused N6-Methyl-L-lysine

Dispose of as chemical waste through a

licensed contractor. Do not dispose of down the

drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed hazardous waste

container for solids.

Contaminated PPE (e.g., gloves, disposable lab

coats)
Bag and dispose of as solid hazardous waste.

Spills

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

hazardous waste disposal.

Experimental Workflow Diagram
The following diagram outlines a typical experimental workflow for handling N6-Methyl-L-
lysine, emphasizing safety checkpoints.
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Caption: A generalized workflow for the safe handling of N6-Methyl-L-lysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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